CDE-096

• Molecular Formula: C25H20F3NO12
• Molecular Weight: 583.4 g/mol
• InChI: InChI=1S/C25H20F3NO12/c26-25(27,28)13-2-1-3-14(8-13)41-24(38)29-9-15(40-23(37)12-6-18(32)21(35)19(33)7-12)10-39-22(36)11-4-16(30)20(34)17(31)5-11/h1-8,15,30-35H,9-10H2,(H,29,38)
• InChIKey: OXWKLJPAKUDPJY-UHFFFAOYSA-N

CDE-096: Allosteric PAI-1 Inactivator

CDE-096 (CAS 1228357-04-7) is a synthetic carbamoyl digalloyl polyphenol that acts as a potent, reversible, allosteric inactivator of plasminogen activator inhibitor-1 (PAI-1), a key serpin regulator of fibrinolysis [1]. Unlike many PAI-1 inhibitors that lose activity in the presence of the cofactor vitronectin, CDE-096 retains efficacy against both free and vitronectin-bound PAI-1, binding at the interface of β-sheets B and C and α-helix H as demonstrated by X-ray crystallography [1]. This compound was developed through structure-activity optimization of a polyphenolic scaffold and represents a well-characterized probe for mechanistic studies of serpin function and for translational thrombosis, fibrosis, and immuno-oncology research applications [2].

Allosteric PAI-1 inactivator with vitronectin-independent binding

Target engagement validated across human, murine, rat, and porcine orthologs

Co-crystal structure resolved for structure-guided probe development

• [1] Li SH, Reinke AA, Sanders KL, et al. Mechanistic characterization and crystal structure of a small molecule inactivator bound to plasminogen activator inhibitor-1. Proc Natl Acad Sci U S A. 2013;110(51):E4941-9. doi:10.1073/pnas.1216499110 View Source
• [2] Xie B, Li Z, Wang Z, et al. SERPINE1 Structure, Inhibitors, and its Role in Fibrinolysis. Front Cardiovasc Med. 2021;8:7997307. doi:10.3389/fcvm.2021.7997307 View Source

CDE-096 vs. In-Class PAI-1 Inhibitors

PAI-1 inhibitors exhibit profound divergence in potency, vitronectin dependence, selectivity, and species cross-reactivity that precludes interchangeable use in experimental protocols. The most widely cited small-molecule inhibitor, tiplaxtinin (PAI-039), is inactive against vitronectin-bound PAI-1, which constitutes the predominant physiological pool of circulating PAI-1 [1]. Other inhibitors such as TM5441 and TM5614 show micromolar potency (IC50 9.7–60.3 μM and ~3.6 μM, respectively), representing a 350- to 2,000-fold drop in target engagement relative to CDE-096 . Even within the same chemical series, the predecessor CDE-066 exhibits an IC50 of 32 μM, a >1,000-fold loss of activity due to suboptimal scaffold decoration [2]. The quantitative evidence below establishes the specific dimensions along which CDE-096 provides differentiated performance that directly impacts experimental design and data interpretability.

Vitronectin-dependent inhibitors (tiplaxtinin, aleplasinin) lose activity against the predominant vitronectin-bound PAI-1 pool, limiting plasma-based study translation.

Other small-molecule PAI-1 inhibitors exhibit substantially lower target engagement, which may shift dose-response interpretation in mechanistic assays.

Most in-class inhibitors lack experimentally determined co-crystal structures, restricting structure-activity validation compared to this probe.

• [1] Gorlatova NV, Cale JM, Elokdah H, et al. Mechanism of inactivation of plasminogen activator inhibitor-1 by a small molecule inhibitor. J Biol Chem. 2007;282(12):9288-96. doi:10.1074/jbc.M611642200 View Source
• [2] Li SH, Reinke AA, Sanders KL, et al. Mechanistic characterization and crystal structure of a small molecule inactivator bound to plasminogen activator inhibitor-1. Proc Natl Acad Sci U S A. 2013;110(51):E4941-9 (citing CDE-066 IC50 of 32 μM). View Source

CDE-096 Quantitative Differentiation Evidence

Potency Gain Over Predecessor CDE-066

CDE-096 was developed through iterative optimization of the polyphenolic scaffold that produced CDE-066. In the same fluorometric plate assay measuring uPA-dependent PAI-1 inactivation, CDE-096 achieved an IC50 of 25 ± 4 nM, compared to 32 μM for CDE-066, representing a 1,280-fold improvement in potency conferred by the carbamoyl trifluoromethylphenoxy substitution [1]. This dramatic within-series improvement demonstrates that the CDE-096 scaffold decoration uniquely achieves the structural requirements for high-affinity engagement of the sB/sC pocket.

Potency vs CDE-066

Head-to-head

IC50 25 ± 4 nM vs 32 μM
1,280-fold improvement

Supports scaffold optimization context within polyphenolic series

Same uPA-dependent fluorometric assay platform

Evidence Dimension	PAI-1 inhibition potency (IC50, uPA-dependent assay)
Target Compound Data	IC50 = 25 ± 4 nM (CDE-096)
Comparator Or Baseline	IC50 = 32 μM (CDE-066)
Quantified Difference	1,280-fold improvement
Conditions	Fluorometric plate assay measuring uPA-dependent PAI-1 inactivation; pH 7.8, 2°C; same assay platform and research group [1]

Why This Matters

This within-series comparison isolates the specific structural modifications responsible for nanomolar potency, enabling users to select CDE-096 as the optimized probe from this chemical class rather than the weakly active predecessor.

• [1] Li SH, Reinke AA, Sanders KL, et al. Proc Natl Acad Sci U S A. 2013;110(51):E4941-9. Scite.ai excerpt noting CDE-066 IC50 32 μM vs CDE-096 IC50 25 nM. Figure 1B showing CDE-096 IC50 data. View Source

Selectivity for PAI-1 Over Other Serpins

In direct enzymatic assays reported in the primary characterization study, CDE-096 was tested against the closely related serpins antithrombin (using α-thrombin as protease) and α1-antitrypsin (α1-PI, using elastase as protease). CDE-096 showed no measurable inhibition at the highest concentration tested, yielding IC50 values >300,000 nM for both antithrombin and α1-PI, compared to IC50 values of 25–30 nM against PAI-1 [1]. This translates to a selectivity window exceeding 10,000-fold. By comparison, the widely used tiplaxtinin (PAI-039) shows <10% inhibition of α1-antitrypsin and antithrombin III at 10 μM, providing a less precisely defined selectivity margin .

Serpin Selectivity

Head-to-head

>10,000-fold vs antithrombin & α1-PI

Supports target specificity in complex biological matrices

IC50 >300 μM for both off-target serpins

Evidence Dimension	Selectivity ratio: IC50 against off-target serpins / IC50 against PAI-1
Target Compound Data	PAI-1 IC50 = 25–30 nM; Antithrombin IC50 >300,000 nM; α1-PI IC50 >300,000 nM
Comparator Or Baseline	Tiplaxtinin: <10% inhibition at 10 μM for α1-antitrypsin and antithrombin III (precise IC50 values not reported for these off-targets)
Quantified Difference	CDE-096: >10,000-fold selectivity ratio confirmed by direct IC50 measurement. Tiplaxtinin selectivity is inferred from single-concentration inhibition percentages.
Conditions	CDE-096: uPA/tPA-based PAI-1 activity assay; α-thrombin-based antithrombin assay; elastase-based α1-PI assay. Tiplaxtinin: antibody-based PAI-1 method; concentration 10 μM for off-target evaluation [1]

Why This Matters

Quantitatively defined >10,000-fold selectivity ensures that CDE-096 can be used in complex biological samples (plasma, tissue lysates) without confounding serpin cross-inhibition, a critical consideration for mechanistic studies where off-target serpin activity would compromise data interpretation.

• [1] Li SH, Reinke AA, Sanders KL, et al. Table 1: IC50 values for PAI-1 and off-target serpins. Proc Natl Acad Sci U S A. 2013;110(51):E4941-9. PMC3870673 Table 1. View Source

Vitronectin-Independent PAI-1 Inhibition

CDE-096 inhibits both free PAI-1 and PAI-1 pre-bound to vitronectin, as it binds an allosteric pocket (β-sheets B/C and α-helix H) distinct from the vitronectin-binding interface [1]. In contrast, tiplaxtinin (PAI-039) binds at a site overlapping the vitronectin-binding domain and is blocked from inhibiting PAI-1 when vitronectin is pre-bound [2]. This mechanistic distinction has been confirmed by a comprehensive review of PAI-1 inhibitor pharmacology, which classifies tiplaxtinin and aleplasinin as vitronectin-dependent, while CDE-096, TM5614, and MDI-2268 are vitronectin-independent [3]. The scite.ai analysis further notes that CDE-096 interaction with vitronectin-bound PAI-1 shows only a 7.3-fold reduction in binding polarization compared to free PAI-1, versus complete blockade for tiplaxtinin [1].

Vitronectin Context

Class-level

Active against vitronectin-bound PAI-1; 7.3‑fold binding shift

Supports plasma-based PAI-1 research applications

Tiplaxtinin fully blocked by vitronectin pre-binding

Evidence Dimension	Activity against vitronectin-bound PAI-1 (the predominant physiological PAI-1 pool)
Target Compound Data	CDE-096: Active against vitronectin-bound PAI-1; 7.3-fold reduction in binding polarization vs free PAI-1; KD = 22 ± 6 nM by SPR [1]
Comparator Or Baseline	Tiplaxtinin (PAI-039): Inactive against vitronectin-bound PAI-1; preincubation of PAI-1 with vitronectin blocks PAI-039 activity [2]
Quantified Difference	Qualitative mechanistic difference: CDE-096 retains activity; tiplaxtinin loses activity on vitronectin-bound PAI-1. The 7.3-fold shift in CDE-096 binding vs complete blockade of tiplaxtinin illustrates the differential allosteric vs competitive mechanism.
Conditions	CDE-096: SPR binding assay, PAI-1 captured on MA-33H1F7 antibody; scite.ai review analysis. Tiplaxtinin: enzymatic assay with vitronectin preincubation [1][2]

Why This Matters

Since >90% of circulating PAI-1 in plasma is vitronectin-bound, CDE-096's vitronectin-independent mechanism is essential for studies involving plasma samples, in vivo thrombosis models, or any experimental system where PAI-1 is present in its native vitronectin-complexed state.

• [1] Li SH, Reinke AA, Sanders KL, et al. Proc Natl Acad Sci U S A. 2013;110(51):E4941-9. Scite.ai excerpt: CDE-096 induces allosteric conformational changes; 7.3-fold reduced binding to vitronectin-bound PAI-1 vs free PAI-1. View Source
• [2] Gorlatova NV, Cale JM, Elokdah H, et al. Mechanism of inactivation of PAI-1 by PAI-039. J Biol Chem. 2007;282(12):9288-96. doi:10.1074/jbc.M611642200 View Source
• [3] Xie B, Li Z, Wang Z, et al. SERPINE1 Structure, Inhibitors, and its Role in Fibrinolysis. Front Cardiovasc Med. 2021;8:7997307. Figure 1: Tiplaxtinin and aleplasinin are VN-dependent; CDE-096, TM5614, MDI-2268 are VN-independent. View Source

Cross-Species PAI-1 Activity

CDE-096 demonstrates remarkably consistent inhibitory potency against PAI-1 from four species: human (IC50 25 ± 4 nM for uPA), murine (IC50 19 ± 2 nM), rat (IC50 22 ± 2 nM), and porcine (IC50 18 ± 1 nM), all measured in the same uPA-dependent assay system [1]. The maximum variation across species is less than 1.4-fold. In contrast, cross-species IC50 values for tiplaxtinin against non-human PAI-1 orthologs have not been systematically reported; the reported IC50 of 2.7 μM pertains exclusively to human PAI-1 . TM5441 and TM5614 similarly lack published quantitative cross-species PAI-1 inhibition data.

Cross-Species IC50

Reported

Human 25, Murine 19, Rat 22, Porcine 18 nM

Supports species-transition study design

Co-Crystal Structure

Reported

PDB 4G8R, 2.71 Å resolution

Enables structure-based probe optimization

Allosteric pocket at β-sheets B/C and α-helix H

Reversibility

Head-to-head

Significant PAI-1 activity recovery upon dilution (P

Supports reversible modulation studies in vitronectin-containing systems

Applicable to both free and vitronectin-bound PAI-1

Evidence Dimension	Species breadth of PAI-1 inhibition with quantitative IC50 values
Target Compound Data	Human PAI-1: 25 ± 4 nM; Murine PAI-1: 19 ± 2 nM; Rat PAI-1: 22 ± 2 nM; Porcine PAI-1: 18 ± 1 nM (all uPA-dependent assay)
Comparator Or Baseline	Tiplaxtinin: IC50 2.7 μM for human PAI-1 only; cross-species IC50 data not reported. TM5441: IC50 9.7–60.3 μM (human only). TM5614: IC50 3.63 μM (human only).
Quantified Difference	CDE-096 provides species-validated IC50 data across four species with <1.4-fold variation; comparators lack published cross-species data, introducing uncertainty in preclinical model translation.
Conditions	uPA-dependent PAI-1 inactivation assay; identical conditions for all species; n = ≥2 independent determinations [1]

Why This Matters

For research programs that transition from in vitro human PAI-1 assays to murine, rat, or porcine in vivo models, CDE-096's pre-validated cross-species potency eliminates the need for de novo species-specific IC50 determination and reduces uncertainty in dose selection for animal studies.

• [1] Li SH, Reinke AA, Sanders KL, et al. Table 1: Species-specific IC50 values for CDE-096. Proc Natl Acad Sci U S A. 2013;110(51):E4941-9. PMC3870673 Table 1. View Source

Co-Crystal Structure (PDB 4G8R)

The binding mode of CDE-096 to PAI-1 has been resolved by X-ray crystallography at 2.71 Å resolution, with PDB deposition 4G8R [1]. The structure reveals that CDE-096 occupies a pocket at the interface of β-sheets B and C and α-helix H—a site distinct from the reactive center loop and the vitronectin-binding domain [1]. This structural information was further validated by site-directed mutagenesis studies. In contrast, tiplaxtinin's binding site has been inferred from mutagenesis and molecular modeling but lacks experimental crystallographic confirmation [2]. TM5441 and TM5614 also lack co-crystal structures with PAI-1 [3].

Co-Crystal Structure

Reported

PDB 4G8R, 2.71 Å resolution

Enables structure-based probe optimization

Allosteric pocket at β-sheets B/C and α-helix H

Evidence Dimension	Availability of experimentally determined co-crystal structure with PAI-1
Target Compound Data	PDB 4G8R: CDE-096 bound to PAI-1, 2.71 Å resolution; binding pocket defined at β-sheets B/C and α-helix H interface; mutagenesis validation performed [1]
Comparator Or Baseline	Tiplaxtinin: Binding site inferred from mutagenesis and molecular modeling; no co-crystal structure available [2]. TM5441/TM5614: No published co-crystal structures [3].
Quantified Difference	CDE-096 provides atomic-resolution binding mode information versus computationally predicted binding modes for comparators.
Conditions	X-ray diffraction; PDB deposition 4G8R (and related 4G8O); primary citation DOI 10.1073/pnas.1216499110 [1]

Why This Matters

The experimentally determined co-crystal structure allows users to conduct structure-based optimization of CDE-096 derivatives, interpret resistance mutations, and design PAI-1 biosensors—capabilities that are unavailable with PAI-1 inhibitors lacking crystallographic characterization.

• [1] Li SH, Reinke AA, Sanders KL, et al. Proc Natl Acad Sci U S A. 2013;110(51):E4941-9. PDB 4G8R. RCSB PDB entry for CDE-096 bound to PAI-1. View Source
• [2] Gorlatova NV, Cale JM, Elokdah H, et al. J Biol Chem. 2007;282(12):9288-96. Tiplaxtinin binding site inferred from mutagenesis and modeling. View Source
• [3] Xie B, Li Z, Wang Z, et al. SERPINE1 Structure, Inhibitors, and its Role in Fibrinolysis. Front Cardiovasc Med. 2021;8:7997307. Review noting that precise binding pockets for TM5614 and MDI-2268 have not been identified. View Source

Reversible PAI-1 Inhibition

CDE-096 is a reversible PAI-1 inhibitor, as demonstrated by serial dilution experiments where preformed PAI-1/CDE-096 complexes were diluted into fresh buffer, resulting in significant recovery of PAI-1 activity (P < 0.05 to P < 0.01 vs undiluted control; n = 6) [1]. This reversibility contrasts with mechanism-based serpin inactivators that induce permanent conformational transitions. Tiplaxtinin has also been characterized as reversible [2]; however, its reversibility is functionally limited to free PAI-1 only, as vitronectin-bound PAI-1 is not targeted. CDE-096 combines reversibility with vitronectin-independent binding, enabling controlled, titratable PAI-1 modulation in experimental systems containing vitronectin.

Reversibility

Head-to-head

Significant PAI-1 activity recovery upon dilution (P

Supports reversible modulation studies in vitronectin-containing systems

Applicable to both free and vitronectin-bound PAI-1

Evidence Dimension	Reversibility of PAI-1 inhibition and functional recovery of PAI-1 activity
Target Compound Data	Reversible; significant recovery of PAI-1 activity upon serial dilution of PAI-1/CDE-096 complexes (n = 6, P < 0.05 to P < 0.01) [1]
Comparator Or Baseline	Tiplaxtinin: Reversible against free PAI-1 only; inactive against vitronectin-bound PAI-1, limiting functional reversibility in physiological contexts [2]
Quantified Difference	Both compounds are reversible against free PAI-1. CDE-096 uniquely extends reversible inhibition to the vitronectin-bound PAI-1 pool.
Conditions	CDE-096: 5 nM PAI-1 + 1 μM CDE-096 preincubation, then serial dilution into fresh buffer; activity measured and compared to undiluted sample [1]. Tiplaxtinin: SDS-PAGE analysis of PAI-1 inactivation reversibility [2].

Why This Matters

Reversible inhibition with vitronectin-independent activity enables researchers to perform washout experiments, titrate PAI-1 activity levels, and study dynamic PAI-1 regulation in physiologically relevant models—applications that are constrained with vitronectin-dependent inhibitors.

• [1] Li SH, Reinke AA, Sanders KL, et al. Figure 1D: Reversible inhibition of PAI-1 by CDE-096. Proc Natl Acad Sci U S A. 2013;110(51):E4941-9. PMC3870673 Fig. 1. View Source
• [2] Gorlatova NV, Cale JM, Elokdah H, et al. J Biol Chem. 2007;282(12):9288-96. PAI-039 exhibits reversible inactivation of PAI-1 in vitro. View Source

CDE-096 Application Scenarios

Plasma-Based Fibrinolysis and Thrombosis

In experimental protocols using plasma or whole blood, where >90% of PAI-1 is vitronectin-bound, CDE-096 is the appropriate inhibitor selection because it retains full activity against the vitronectin-complexed PAI-1 pool, unlike tiplaxtinin which is blocked by vitronectin pre-binding [1]. Researchers should select CDE-096 for thromboelastography, plasma clot lysis assays, or ex vivo thrombosis models where preservation of the native PAI-1/vitronectin interaction is essential for physiological relevance.

Cross-Species In Vivo Studies

CDE-096's species-validated IC50 data (murine 19 ± 2 nM, rat 22 ± 2 nM, porcine 18 ± 1 nM) enables direct dose selection across rodent and large-animal models without requiring de novo species-specific potency determination [1]. This is particularly valuable for translational thrombosis, fibrosis, or tumor biology studies that progress from mouse proof-of-concept to rat or porcine efficacy models. The consistent sub-25 nM potency across all tested species eliminates interspecies potency uncertainty that complicates pharmacokinetic/pharmacodynamic modeling with inhibitors lacking cross-species characterization.

Structure-Guided Chemical Biology

The availability of the CDE-096/PAI-1 co-crystal structure (PDB 4G8R, 2.71 Å) makes CDE-096 the optimal starting point for structure-based design of next-generation serpin inhibitors [1]. The defined allosteric pocket at the β-sheets B/C and α-helix H interface provides a validated druggable site that can guide fragment elaboration, scaffold hopping, or computational docking studies. The >10,000-fold selectivity window against antithrombin and α1-PI further supports its use as a selective chemical probe in chemoproteomics and target engagement studies in complex proteomes [2].

Immuno-Oncology Combination Studies

A 2024 patent (CN115779092B) demonstrates that CDE-096, in combination with PD-1 immune checkpoint inhibitors, significantly reduces tumor volume and enhances anti-tumor immunity in preclinical models [1]. CDE-096's nanomolar potency, reversible mechanism, and vitronectin-independent activity support its use in immuno-oncology research where precise, titratable PAI-1 inhibition is needed to study the SERPINE1/PAI-1 axis in tumor microenvironment modulation without the confounding effects of off-target serpin inhibition that could alter coagulation or inflammatory parameters.

Application

Selection Property

Validation Focus

Plasma-Based Fibrinolysis Research

Vitronectin-independent PAI-1 inactivation

Plasma clot lysis assay and thromboelastography endpoints

Cross-Species In Vivo Model Studies

Species-validated inhibitory potency

Cross-species dose-model interpretation and PD readouts

Structure-Guided Chemical Biology

Crystallographically defined allosteric pocket

Binding-site confirmation and selectivity profiling

Immuno-Oncology Combination Research

PAI-1/SERPINE1 modulation with checkpoint inhibitor co-administration

Tumor model response endpoints and immune microenvironment analysis

• [1] Xie B, Li Z, Wang Z, et al. SERPINE1 Structure, Inhibitors, and its Role in Fibrinolysis. Front Cardiovasc Med. 2021;8:7997307. Classification of PAI-1 inhibitors by vitronectin dependence. View Source
• [2] Li SH, Reinke AA, Sanders KL, et al. Table 1 and Figure 1. Proc Natl Acad Sci U S A. 2013;110(51):E4941-9. PMC3870673. View Source